Cas no 2172511-30-5 (tert-butyl 3-oxo-1-(sulfamoylmethyl)-2-oxa-7-azaspiro4.4nonane-7-carboxylate)

• Product Name: tert-butyl 3-oxo-1-(sulfamoylmethyl)-2-oxa-7-azaspiro4.4nonane-7-carboxylate
• CAS No: 2172511-30-5
• MF: C₁₃H₂₂N₂O₆S
• MW: 334.388582706451
• CID: 6036703
• PubChem ID: 165527766
• Update Time: 2025-05-19

tert-butyl 3-oxo-1-(sulfamoylmethyl)-2-oxa-7-azaspiro4.4nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-oxo-1-(sulfamoylmethyl)-2-oxa-7-azaspiro4.4nonane-7-carboxylate
• 2172511-30-5
• tert-butyl 3-oxo-1-(sulfamoylmethyl)-2-oxa-7-azaspiro[4.4]nonane-7-carboxylate
• EN300-1479242

• Inchi： 1S/C13H22N2O6S/c1-12(2,3)21-11(17)15-5-4-13(8-15)6-10(16)20-9(13)7-22(14,18)19/h9H,4-8H2,1-3H3,(H2,14,18,19)
• InChI Key： PVGIUIBJVYAASA-UHFFFAOYSA-N
• SMILES： S(CC1C2(CC(=O)O1)CN(C(=O)OC(C)(C)C)CC2)(N)(=O)=O

Computed Properties

• Exact Mass: 334.11985760g/mol
• Monoisotopic Mass: 334.11985760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 124Ų

Additional information on tert-butyl 3-oxo-1-(sulfamoylmethyl)-2-oxa-7-azaspiro4.4nonane-7-carboxylate

Research Brief on tert-butyl 3-oxo-1-(sulfamoylmethyl)-2-oxa-7-azaspiro[4.4]nonane-7-carboxylate (CAS: 2172511-30-5)

The compound tert-butyl 3-oxo-1-(sulfamoylmethyl)-2-oxa-7-azaspiro[4.4]nonane-7-carboxylate (CAS: 2172511-30-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthetic pathways, biological relevance, and potential applications in drug discovery.

Recent studies have highlighted the structural uniqueness of this spirocyclic compound, which features a sulfamoylmethyl group and a tert-butyl carboxylate moiety. These functional groups are of particular interest due to their ability to modulate biological activity and improve pharmacokinetic properties. Researchers have successfully synthesized this compound using a multi-step approach involving key reactions such as spirocyclization and sulfamoylation, as documented in recent publications.

In terms of biological relevance, preliminary in vitro studies suggest that derivatives of tert-butyl 3-oxo-1-(sulfamoylmethyl)-2-oxa-7-azaspiro[4.4]nonane-7-carboxylate exhibit promising inhibitory activity against certain enzymes involved in inflammatory pathways. This has sparked interest in its potential application as a scaffold for developing anti-inflammatory agents. Further investigations are underway to elucidate its mechanism of action and optimize its biological activity.

From a drug discovery perspective, the compound's spirocyclic core offers a rigid framework that can be leveraged to design molecules with enhanced target specificity and reduced off-target effects. Recent computational studies have employed molecular docking and dynamics simulations to explore its binding interactions with various protein targets, providing valuable insights for structure-activity relationship (SAR) optimization.

In conclusion, tert-butyl 3-oxo-1-(sulfamoylmethyl)-2-oxa-7-azaspiro[4.4]nonane-7-carboxylate represents a promising chemical entity with diverse applications in medicinal chemistry. Ongoing research efforts are expected to further unravel its potential, paving the way for the development of novel therapeutic agents. Future studies should focus on scaling up its synthesis, conducting comprehensive biological evaluations, and exploring its utility in combination therapies.